1-(2-Fluoro-4-iodophenyl)-3-(propan-2-yl)urea

• IUPAC Name: 1-(2-fluoro-4-iodophenyl)-3-propan-2-ylurea
• InChI: InChI=1S/C10H12FIN2O/c1-6(2)13-10(15)14-9-4-3-7(12)5-8(9)11/h3-6H,1-2H3,(H2,13,14,15)
• InChI Key: YCGADTIWPSLVQL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)NC1=C(C=C(C=C1)I)F
• Molecular Formula: C10H12FIN2O
• Molecular Weight: 322.12 g/mol

Description

1-(2-Fluoro-4-iodophenyl)-3-(propan-2-yl)urea (FIPU) is a novel chemical compound that has a wide range of applications in the field of scientific research. This compound is used as a reagent in organic synthesis, as a tool for studying the mechanism of action of various biochemical and physiological processes, and as a catalyst for the formation of various compounds. FIPU is a fluorinated derivative of phenylurea, which is a type of heterocyclic compound with a five-membered ring. The fluorine atom in the FIPU molecule gives it unique properties that make it useful for various applications.

Scientific Research Applications

Urea Derivatives in Drug Design

1-(2-Fluoro-4-iodophenyl)-3-(propan-2-yl)urea, as a urea derivative, could be significant in drug design due to the unique hydrogen-binding capabilities of ureas. They are incorporated in small molecules displaying a broad range of bioactivities. Research highlights their importance in modulating selectivity, stability, toxicity, and pharmacokinetic profiles of lead molecules, making them vital structural motifs in medicinal chemistry (Jagtap et al., 2017).

Urea in Agriculture and Environmental Science

Urea-based compounds are extensively used as fertilizers due to their high nitrogen content. However, their application is not without challenges such as volatilization, leading to environmental pollution. Recent research focuses on the development of urea derivatives for more efficient use, aiming to reduce environmental pollution and enhance the effective utilization of urea in agriculture (Pradana et al., 2021).

Urea in Biosensors and Analytical Chemistry

Urea derivatives are also prominent in the development of biosensors. The detection and quantification of urea concentrations are crucial in various fields such as healthcare, agriculture, and environmental monitoring. Urea biosensors, utilizing enzyme urease as a bioreceptor element, have seen significant advancements with the use of nanoparticles and conducting polymers, indicating the relevance of urea derivatives in enhancing the sensitivity and durability of biosensors (Botewad et al., 2021).

Urea in Energy Applications

Another intriguing application is the use of urea as a hydrogen carrier for fuel cells. Urea's non-toxicity, stability, and ease of transportation and storage make it a potential candidate for sustainable and long-term energy supply. The feasibility of utilizing urea's natural resource for hydrogen supply, along with the well-developed infrastructure for its production, presents a promising avenue in the energy sector (Rollinson et al., 2011).